Welcome to BenchChem Online Store!
English
List
Bench Chemicals
molecular formula C10H7ClFNO2 B8778708 Methyl 5-chloro-6-fluoro-1H-indole-2-carboxylate

Methyl 5-chloro-6-fluoro-1H-indole-2-carboxylate

Cat. No. B8778708
M. Wt: 227.62 g/mol
InChI Key: BSCVUXIUVIUPCJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.
Patent
US07192968B2

Procedure details

Methyl 5-chloro-6-fluoroindole-2-carboxylate (461 mg) was dissolved in a mixed solvent of tetrahydrofuran (15 ml), methanol (10 ml) and water (10 ml), lithium hydroxide (283 mg) was added at room temperature, and the mixture was stirred for 4 hours. The solvent was distilled off under reduced pressure, and 1N hydrochloric acid was added to the residue to weakly acidify it. The resultant powder was collected by filtration and dried to obtain the title compound (422 mg) as colorless powder.
Name
Methyl 5-chloro-6-fluoroindole-2-carboxylate
Quantity
461 mg
Type
reactant
Reaction Step One
Name
lithium hydroxide
Quantity
283 mg
Type
reactant
Reaction Step One
Name
tetrahydrofuran
Quantity
15 mL
Type
solvent
Reaction Step One
Name
methanol
Quantity
10 mL
Type
solvent
Reaction Step One
Name
water
Quantity
10 mL
Type
solvent
Reaction Step One
Name
title compound

Identifiers

REACTION_CXSMILES
[Cl:1][C:2]1[CH:3]=[C:4]2[C:8](=[CH:9][C:10]=1[F:11])[NH:7][C:6]([C:12]([O:14]C)=[O:13])=[CH:5]2.[OH-].[Li+]>O1CCCC1.CO.O>[Cl:1][C:2]1[CH:3]=[C:4]2[C:8](=[CH:9][C:10]=1[F:11])[NH:7][C:6]([C:12]([OH:14])=[O:13])=[CH:5]2 |f:1.2|

Inputs

Step One
Name
Methyl 5-chloro-6-fluoroindole-2-carboxylate
Quantity
461 mg
Type
reactant
Smiles
ClC=1C=C2C=C(NC2=CC1F)C(=O)OC
Name
lithium hydroxide
Quantity
283 mg
Type
reactant
Smiles
[OH-].[Li+]
Name
tetrahydrofuran
Quantity
15 mL
Type
solvent
Smiles
O1CCCC1
Name
methanol
Quantity
10 mL
Type
solvent
Smiles
CO
Name
water
Quantity
10 mL
Type
solvent
Smiles
O

Conditions

Stirring
Type
CUSTOM
Details
the mixture was stirred for 4 hours
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

ADDITION
Type
ADDITION
Details
was added at room temperature
DISTILLATION
Type
DISTILLATION
Details
The solvent was distilled off under reduced pressure, and 1N hydrochloric acid
ADDITION
Type
ADDITION
Details
was added to the residue
FILTRATION
Type
FILTRATION
Details
The resultant powder was collected by filtration
CUSTOM
Type
CUSTOM
Details
dried

Outcomes

Product
Details
Reaction Time
 4 h
Name
title compound
Type
product
Smiles
ClC=1C=C2C=C(NC2=CC1F)C(=O)O
Measurements
Type Value Analysis
AMOUNT: MASS 422 mg
YIELD: CALCULATEDPERCENTYIELD 97.6%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.